Cas no 100606-86-8 (PHENOL, 2,5-DICHLORO-4-MERCAPTO-)

• Product Name: PHENOL, 2,5-DICHLORO-4-MERCAPTO-
• CAS No: 100606-86-8
• MF: C₆H₄Cl₂OS
• MW: 195.066358566284
• CID: 3481345
• PubChem ID: 69514065
• Update Time: 2025-10-28

PHENOL, 2,5-DICHLORO-4-MERCAPTO- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2,5-DICHLORO-4-MERCAPTO-
• 2,5-dichloro-4-sulfanylphenol
• SCHEMBL5635675
• 2,5-Dichloro-4-mercaptophenol
• 828-708-2
• OHUUSTKHUOTGPS-UHFFFAOYSA-N
• 100606-86-8
• EN300-6491108

• Inchi： 1S/C6H4Cl2OS/c7-3-2-6(10)4(8)1-5(3)9/h1-2,9-10H
• InChI Key： OHUUSTKHUOTGPS-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=C(S)C=C1Cl

Computed Properties

• Exact Mass: 193.935991g/mol
• Monoisotopic Mass: 193.935991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.07g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 21.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on PHENOL, 2,5-DICHLORO-4-MERCAPTO-

PHENOL, 2,5-DICHLORO-4-MERCAPTO (CAS No. 100606-86-8): A Versatile Intermediate in Modern Chemical Synthesis

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and material sciences. Among these, PHENOL, 2,5-DICHLORO-4-MERCAPTO (CAS No. 100606-86-8) stands out as a highly versatile intermediate with significant applications in synthetic chemistry. This compound, characterized by its unique structural features—specifically the presence of chlorine and sulfur atoms—has garnered considerable attention in recent years due to its utility in the development of novel molecules.

The molecular structure of PHENOL, 2,5-DICHLORO-4-MERCAPTO consists of a benzene ring substituted with two chlorine atoms at the 2- and 5-positions and a thiol (-SH) group at the 4-position. This arrangement imparts distinct reactivity patterns, making it a valuable building block for various chemical transformations. The chlorine atoms enhance electrophilic aromatic substitution reactions, while the thiol group allows for nucleophilic additions and disulfide bond formations. Such properties have positioned this compound as a key player in the synthesis of complex organic molecules.

In recent years, the pharmaceutical industry has increasingly leveraged PHENOL, 2,5-DICHLORO-4-MERCAPTO in the development of novel therapeutic agents. Its structural motifs are often incorporated into drug candidates targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors for enzymes involved in inflammatory responses. The thiol group, in particular, has been exploited to form disulfide bridges with other biomolecules, enhancing drug stability and bioavailability.

Moreover, research in material science has highlighted the potential of PHENOL, 2,5-DICHLORO-4-MERCAPTO in designing advanced polymers and coatings. The presence of both chlorine and sulfur atoms allows for cross-linking reactions that improve material durability and thermal resistance. Recent patents have described its use in creating high-performance resins for aerospace applications, where such properties are critical for withstanding extreme environmental conditions.

The synthesis of PHENOL, 2,5-DICHLORO-4-MERCAPTO typically involves multi-step organic reactions starting from commercially available precursors. Advanced catalytic methods have been developed to optimize yield and purity, ensuring that industrial-scale production meets stringent quality standards. These synthetic routes often incorporate green chemistry principles to minimize waste and energy consumption—a trend that aligns with global efforts toward sustainable manufacturing practices.

One notable application of PHENOL, 2,5-DICHLORO-4-MERCAPTO is in the field of medicinal chemistry. Researchers have utilized its scaffold to develop novel antimicrobial agents capable of overcoming drug resistance mechanisms. The chlorine substituents facilitate modifications that enhance binding affinity to bacterial enzymes, while the thiol group allows for further derivatization into more potent compounds. Preliminary clinical trials have shown promising results in treating multidrug-resistant infections.

Another emerging area is the use of PHENOL, 2,5-DICHLORO-4-MERCAPTO in nanotechnology. Its ability to form stable complexes with metal ions has been exploited to create functional nanoparticles for drug delivery systems. These nanoparticles can be engineered to release therapeutic agents at targeted sites within the body, improving treatment efficacy while reducing side effects. Such innovations underscore the compound's broad utility across multiple scientific disciplines.

The environmental impact of using PHENOL, 2,5-DICHLORO-4-MERCAPTO is also a subject of ongoing research. Efforts are being made to develop biodegradable derivatives that reduce ecological toxicity without compromising performance. Regulatory agencies have taken note of these advancements and are incorporating sustainable criteria into guidelines for chemical manufacturing—a shift that reflects broader societal concerns about environmental stewardship.

In conclusion,PHENOL, 2,⁵-DICHLORO-4-MERCAPTO (CAS No. 100606-86-8) is a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced polymer design. As research continues to uncover new possibilities for this versatile intermediate, PHENOL, 2,⁵-DICHLORO-4-MERCAPTO is poised to remain at the forefront of chemical innovation.